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Compound of Interest

Compound Name: Biotin N-(bromoacetyl)hydrazide

Cat. No.: B15550138 Get Quote

Solubility of Biotin N-(bromoacetyl)hydrazide: A
Technical Examination
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility characteristics of Biotin N-
(bromoacetyl)hydrazide in Dimethyl Sulfoxide (DMSO) and aqueous buffer systems. A

comprehensive search of available scientific literature and supplier technical data sheets was

conducted to compile this information.

Executive Summary: Despite a thorough investigation, specific quantitative solubility data (e.g.,

mg/mL or molarity) for Biotin N-(bromoacetyl)hydrazide in DMSO and aqueous buffers is not

readily available in the public domain. Chemical suppliers of this compound do not currently

provide this specific information on their product data sheets.

However, extensive data is available for the closely related compound, Biotin Hydrazide. While

not the specific subject of this guide, its solubility characteristics can offer a preliminary, albeit

cautious, point of reference for researchers. It is crucial to note that the addition of the N-

(bromoacetyl) group will alter the physicochemical properties of the molecule, and therefore,

the solubility of Biotin N-(bromoacetyl)hydrazide may differ significantly from that of Biotin

Hydrazide.
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Solubility Data of Biotin Hydrazide (for reference
only)
The following table summarizes the reported solubility of Biotin Hydrazide in DMSO and water.

This data is provided as a potential, but not a direct, indicator for the solubility of Biotin N-
(bromoacetyl)hydrazide.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO ≥12.9[1] to ≤20 ~49.9 to ~77.4
Gentle warming may

be required.[1]

Water
Insoluble to sparingly

soluble
-

Generally considered

insoluble in water and

aqueous buffers.[1][2]

Experimental Protocols
Due to the lack of specific experimental protocols for the solubilization and use of Biotin N-
(bromoacetyl)hydrazide, a general protocol for handling similar biotinylating reagents is

provided below. This should be adapted and optimized by the end-user for their specific

application.

Protocol: Preparation of a DMSO Stock Solution of a Biotinylating Agent

Reagent Handling: Allow the vial of Biotin N-(bromoacetyl)hydrazide to equilibrate to room

temperature before opening to prevent moisture condensation.

Solvent Preparation: Use anhydrous, high-purity DMSO to prepare the stock solution.

Dissolution:

Add the appropriate volume of DMSO to the vial containing the powdered Biotin N-
(bromoacetyl)hydrazide to achieve the desired concentration.
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Vortex the solution thoroughly to ensure complete dissolution. Gentle warming or

sonication may be cautiously applied if the compound does not readily dissolve, though

care must be taken to avoid degradation.

Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to minimize

freeze-thaw cycles.

Note: For use in aqueous buffers, a small volume of the concentrated DMSO stock solution is

typically added to the aqueous buffer. The final concentration of DMSO in the reaction should

be kept to a minimum to avoid potential effects on biological systems. It is critical to ensure that

the final concentration of the biotinylating agent does not exceed its solubility limit in the

aqueous buffer, which may lead to precipitation.

Visualizations
The following diagrams illustrate a typical experimental workflow involving a biotinylating agent

and a conceptual diagram of factors influencing solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of Biotin N-(bromoacetyl)hydrazide in DMSO
and aqueous buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550138#solubility-of-biotin-n-bromoacetyl-
hydrazide-in-dmso-and-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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